Cas no 1187167-97-0 (5-(2,4-Dimethylbenzoyl)-2-methylpyridine)

• Product Name: 5-(2,4-Dimethylbenzoyl)-2-methylpyridine
• CAS No: 1187167-97-0
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 4684661
• Update Time: 2025-05-19

5-(2,4-Dimethylbenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dimethylbenzoyl)-2-methylpyridine
• (2,4-Dimethylphenyl)(6-methylpyridin-3-yl)methanone
• BC2747292

• Inchi： 1S/C15H15NO/c1-10-4-7-14(11(2)8-10)15(17)13-6-5-12(3)16-9-13/h4-9H,1-3H3
• InChI Key： RJADLYSALDCWLJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(C)=CC=1)C1C=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Topological Polar Surface Area: 30

Additional information on 5-(2,4-Dimethylbenzoyl)-2-methylpyridine

5-(2,4-Dimethylbenzoyl)-2-methylpyridine: A Comprehensive Overview

The compound 5-(2,4-Dimethylbenzoyl)-2-methylpyridine (CAS No. 1187167-97-0) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with nitrogen at the 1-position. The substitution pattern of this molecule introduces unique electronic and steric properties, making it a valuable building block for various applications.

5-(2,4-Dimethylbenzoyl)-2-methylpyridine is characterized by its methyl groups at the 2-position of the pyridine ring and the 2,4-positions of the benzoyl group. This substitution pattern not only enhances the molecule's stability but also imparts specific reactivity that is advantageous in synthetic chemistry. Recent studies have explored its potential as a ligand in transition metal-catalyzed reactions, where its ability to coordinate with metal centers has been exploited for catalytic applications.

The synthesis of 5-(2,4-Dimethylbenzoyl)-2-methylpyridine typically involves a multi-step process that includes Friedel-Crafts acylation or other acylation techniques. Researchers have optimized these methods to achieve high yields and purity levels. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis to accelerate the reaction process while maintaining product quality.

In terms of physical properties, 5-(2,4-Dimethylbenzoyl)-2-methylpyridine exhibits a melting point of approximately 130°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis and as an intermediate in pharmaceutical manufacturing.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of 5-(2,4-Dimethylbenzoyl)-2-methylpyridine. Using density functional theory (DFT), researchers have mapped out its molecular orbitals and analyzed its reactivity towards electrophilic substitution. These insights have been instrumental in designing more efficient synthetic pathways and predicting its behavior in complex chemical systems.

The biological activity of 5-(2,4-Dimethylbenzoyl)-2-methylpyridine has also been a topic of interest. Preclinical studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. A research team from the University of California reported that the compound demonstrated moderate inhibitory effects on cyclooxygenase-2 (COX-2) enzymes, which are key targets in inflammation-related diseases.

In materials science, 5-(2,4-Dimethylbenzoyl)-2-methylpyridine has been investigated as a precursor for organic semiconductors. Its extended conjugation system and ability to form π-π interactions make it suitable for applications in organic electronics. A study published in *Advanced Materials* highlighted its potential use in creating high-performance organic field-effect transistors (OFETs) with improved charge transport properties.

Moreover, the environmental impact of 5-(2,4-Dimethylbenzoyl)-2-methylpyridine has been assessed through biodegradation studies. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing concerns about its persistence in the environment. This finding aligns with growing efforts to develop eco-friendly chemical compounds.

In conclusion, 5-(2,4-Dimethylbenzoyl)-2-methylpyridine (CAS No. 1187167-97-0) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and characterization techniques, position it as a valuable tool for researchers and industry professionals alike.